4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide

• IUPAC Name: 4-[methyl(oxolan-2-ylmethyl)sulfamoyl]-N-[4-(4-methylphenyl)-1,3-thiazol-2-yl]benzamide
• InChI: InChI=1S/C23H25N3O4S2/c1-16-5-7-17(8-6-16)21-15-31-23(24-21)25-22(27)18-9-11-20(12-10-18)32(28,29)26(2)14-19-4-3-13-30-19/h5-12,15,19H,3-4,13-14H2,1-2H3,(H,24,25,27)
• InChI Key: ODFUYIYKKAMBAY-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=C(C=C1)C2=CSC(=N2)NC(=O)C3=CC=C(C=C3)S(=O)(=O)N(C)CC4CCCO4
• Molecular Formula: C23H25N3O4S2
• Molecular Weight: 471.6 g/mol

Description

4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide is a useful research compound. Its molecular formula is C23H25N3O4S2 and its molecular weight is 471.59. The purity is usually 95%.
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Scientific Research Applications

Anticancer Properties

Compounds closely related to 4-(N-methyl-N-((tetrahydrofuran-2-yl)methyl)sulfamoyl)-N-(4-(p-tolyl)thiazol-2-yl)benzamide, such as indapamide derivatives, have been synthesized and shown to exhibit pro-apoptotic activity and anticancer properties. For example, one derivative demonstrated significant growth inhibition of melanoma cell lines and was evaluated for its anticancer activity, highlighting the potential of these compounds in cancer research and therapy (Yılmaz et al., 2015).

Synthesis Methods

Advancements in synthesis methods for compounds similar to this compound have been explored. A study describes the microwave-promoted synthesis of N-(4-methyl-3-tolylthiazol-2(3H)-ylidene) substituted benzamides, highlighting more efficient and cleaner methods for producing such compounds (Saeed, 2009).

Gelation Behavior

A series of N-(thiazol-2-yl) benzamide derivatives, related to the compound , were synthesized and investigated for their gelation behavior. This research is significant in understanding the role of molecular interactions in gelation, which has implications in various scientific and industrial applications (Yadav & Ballabh, 2020).

Antimicrobial Activity

The synthesis of derivatives of sulfonyl-substituted nitrogen-containing heterocyclic systems, which include compounds similar to this compound, has been extended. These compounds demonstrated sensitivity to various bacteria, indicating their potential use as antimicrobial agents (Sych et al., 2019).